Cas no 94247-12-8 (Disulfide,di-tert-hexyl (9CI))
Disulfide,di-tert-hexyl (9CI) structure
Product Name:Disulfide,di-tert-hexyl (9CI)
CAS No:94247-12-8
MF:C12H26S2
MW:234.464841365814
CID:808276
PubChem ID:292856
Update Time:2025-04-19
Disulfide,di-tert-hexyl (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Disulfide,di-tert-hexyl (9CI)
- di-tert-hexyl disulphide
- CHEMBL439602
- NS00040322
- AKOS024333846
- SCHEMBL9901640
- P3W32T2E46
- 2-Methyl-2-((2-methylpentan-2-yl)disulfanyl)pentane
- Disulfide, bis(1,1-dimethylbutyl)
- EINECS 304-188-8
- di-t-hexyl disulfide
- 1,1-Dimethylbutyl disulfide
- NSC-159040
- 94247-12-8
- NSC-677453
- NSC677453
- 91636-02-1
- DTXSID20241251
- 2-(1,1-dimethylbutyldisulfanyl)-2-methyl-pentane
- Bis(1,1-dimethylbutyl) disulfide
- NSC159040
- UNII-P3W32T2E46
-
- Inchi: 1S/C12H26S2/c1-7-9-11(3,4)13-14-12(5,6)10-8-2/h7-10H2,1-6H3
- InChI Key: LFRBEBAWOFBWRJ-UHFFFAOYSA-N
- SMILES: S(C(C)(C)CCC)SC(C)(C)CCC
Computed Properties
- Exact Mass: 234.148
- Monoisotopic Mass: 234.148
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.6
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- Density: 0.92
- Boiling Point: 286.2°Cat760mmHg
- Flash Point: 78.4°C
- Refractive Index: 1.489
- PSA: 50.60000
- LogP: 5.52520
Disulfide,di-tert-hexyl (9CI) Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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